6-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde

• IUPAC Name: 6-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carbaldehyde
• InChI: InChI=1S/C14H10ClN3O/c1-9-12-7-10(8-19)13(15)16-14(12)18(17-9)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key: ZXJOVEJZHAMUGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C(=N2)Cl)C=O)C3=CC=CC=C3
• Molecular Formula: C14H10ClN3O
• DSSTOX Substance ID: DTXSID10368082
• Molecular Weight: 271.70 g/mol
• CAS RN: 81933-75-7

Description

6-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde is a derivative of 1H-pyrazolo[3,4-b]pyridine. It is a nitrogen-containing heterocycle, which is an important framework for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 6-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde, has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives have been studied. For example, 5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield related compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Anti-HIV Agents: Research has explored the potential of pyrazolo[3,4-b]pyridine derivatives as anti-HIV agents. Although specific studies on this compound are limited, its structural features make it an interesting candidate for further investigation. .

Mechanism of Action

The mechanism of action of 1H-pyrazolo[3,4-b]pyridine derivatives involves their interaction with Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells. Continuous activation and overexpression of TRKs can cause cancer.

Future Directions

While specific future directions for the study of 6-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde are not mentioned in the sources I found, the field of nitrogen-containing heterocycles, including 1H-pyrazolo[3,4-b]pyridine derivatives, continues to be an active area of research due to their importance in the discovery of potent bioactive agents in pharmaceuticals and agrochemicals.